Cas no 1805001-15-3 (4-Cyano-2-(difluoromethyl)pyridine-3-methanol)

• Product Name: 4-Cyano-2-(difluoromethyl)pyridine-3-methanol
• CAS No: 1805001-15-3
• MF: C₈H₆F₂N₂O
• MW: 184.142848491669
• CID: 4846820
• Update Time: 2025-06-11

4-Cyano-2-(difluoromethyl)pyridine-3-methanol Chemical and Physical Properties

Names and Identifiers

• 4-Cyano-2-(difluoromethyl)pyridine-3-methanol

• Inchi： 1S/C8H6F2N2O/c9-8(10)7-6(4-13)5(3-11)1-2-12-7/h1-2,8,13H,4H2
• InChI Key： ONXPNNVHQSJOEO-UHFFFAOYSA-N
• SMILES： FC(C1C(CO)=C(C#N)C=CN=1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 213
• XLogP3: 0.3
• Topological Polar Surface Area: 56.9

Additional information on 4-Cyano-2-(difluoromethyl)pyridine-3-methanol

Introduction to 4-Cyano-2-(difluoromethyl)pyridine-3-methanol (CAS No. 1805001-15-3)

4-Cyano-2-(difluoromethyl)pyridine-3-methanol is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its Chemical Abstracts Service (CAS) number 1805001-15-3, is a pyridine derivative featuring a cyano group at the 4-position and a difluoromethyl substituent at the 2-position, coupled with a hydroxymethyl group at the 3-position. Its unique structural configuration makes it a valuable intermediate in the synthesis of various bioactive molecules, particularly in the development of novel therapeutic agents.

The pyridine core is a privileged scaffold in drug discovery due to its ability to interact with biological targets through hydrogen bonding and hydrophobic interactions. The presence of the cyano group enhances the electrophilicity of the pyridine ring, facilitating further functionalization, while the difluoromethyl moiety is known for its metabolic stability and lipophilicity, which can improve the pharmacokinetic properties of drug candidates. Additionally, the hydroxymethyl group provides a versatile handle for further derivatization, enabling the construction of more complex molecules.

In recent years, there has been growing interest in 4-Cyano-2-(difluoromethyl)pyridine-3-methanol as a key building block in the synthesis of small-molecule inhibitors targeting various disease pathways. For instance, studies have demonstrated its utility in generating compounds that modulate enzyme activity and receptor binding. The difluoromethyl group, in particular, has been extensively studied for its ability to enhance binding affinity and resistance to metabolic degradation, making it a desirable feature in drug design.

One notable application of this compound is in the development of inhibitors for enzymes involved in cancer metabolism. The cyano group and hydroxymethyl functionalities allow for selective interactions with active sites, while the difluoromethyl substituent improves solubility and bioavailability. Recent preclinical studies have shown promising results with derivatives of this compound in reducing tumor growth and inhibiting key oncogenic pathways. These findings highlight the potential of 4-Cyano-2-(difluoromethyl)pyridine-3-methanol as a precursor for next-generation anticancer agents.

Another area where this compound has shown promise is in the treatment of infectious diseases. The structural features of 4-Cyano-2-(difluoromethyl)pyridine-3-methanol make it an excellent candidate for designing inhibitors targeting bacterial and viral enzymes. For example, modifications to this scaffold have led to compounds with potent activity against resistant strains of bacteria by disrupting essential metabolic pathways. The hydroxymethyl group provides a site for further functionalization to enhance binding specificity, while the cyano and difluoromethyl groups contribute to improved pharmacokinetic profiles.

The synthesis of 4-Cyano-2-(difluoromethyl)pyridine-3-methanol involves multi-step organic transformations that require precise control over reaction conditions. Typically, it is synthesized from readily available pyridine derivatives through cyanation followed by fluorination and hydroxylation steps. Advances in catalytic methods have enabled more efficient and scalable production processes, making this compound more accessible for industrial applications. The ability to produce high-purity batches is crucial for pharmaceutical applications, where impurities can significantly impact efficacy and safety.

In conclusion, 4-Cyano-2-(difluoromethyl)pyridine-3-methanol (CAS No. 1805001-15-3) is a versatile intermediate with significant potential in drug discovery and development. Its unique structural features enable the synthesis of bioactive molecules targeting various therapeutic areas, including cancer and infectious diseases. As research continues to uncover new applications for this compound, its importance in medicinal chemistry is likely to grow further. The ongoing development of efficient synthetic routes ensures that access to this valuable building block will remain robust, supporting innovation in pharmaceutical research.